Cas no 437717-48-1 (Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]-)

Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]-, is a fluorinated nitroalkene derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a fluoro-substituted benzene ring conjugated with a nitropropenyl group, enhancing reactivity in electrophilic and nucleophilic transformations. The (Z)-configuration of the nitropropenyl moiety contributes to stereoselective reactions, making it valuable in asymmetric synthesis. The electron-withdrawing nitro and fluoro groups improve its utility as a precursor in cross-coupling and cycloaddition reactions. This compound is particularly useful in constructing complex aromatic frameworks due to its stability and controlled reactivity under mild conditions. Proper handling is required due to potential sensitivity to light and heat.

Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- structure

437717-48-1 structure

Product Name:Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]-

CAS No:437717-48-1

MF:C₉H₈FNO₂

MW:181.163725852966

CID:5224513

Update Time:2025-08-05

Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]-
- Inchi： 1S/C9H8FNO2/c1-7(11(12)13)6-8-2-4-9(10)5-3-8/h2-6H,1H3/b7-6-
- InChI Key： VOAXWARMFBBINZ-SREVYHEPSA-N
- SMILES： C1(F)=CC=C(/C=C(\[N+]([O-])=O)/C)C=C1

Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-55524-1.0g	1-fluoro-4-(2-nitroprop-1-en-1-yl)benzene	437717-48-1	1.0g	$328.0	2023-02-10
Enamine	EN300-55524-2.5g	1-fluoro-4-(2-nitroprop-1-en-1-yl)benzene	437717-48-1	2.5g	$680.0	2023-02-10
Enamine	EN300-55524-5.0g	1-fluoro-4-(2-nitroprop-1-en-1-yl)benzene	437717-48-1	5.0g	$859.0	2023-02-10
Enamine	EN300-55524-10.0g	1-fluoro-4-(2-nitroprop-1-en-1-yl)benzene	437717-48-1	10.0g	$1080.0	2023-02-10

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Additional information on Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]-

Introduction to Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- (CAS No. 437717-48-1)

Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- (CAS No. 437717-48-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive aromatic ring structure substituted with a fluoro group and a nitroalkene moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the fluoro substituent and the nitroalkene group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These features make it an attractive candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluoro group in Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. This is particularly relevant in the design of drugs targeting specific cellular pathways or receptors.

The nitroalkene moiety in Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- is another key feature that has been extensively studied for its biological activity. Nitroalkenes are known to exhibit anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB) and other signaling pathways involved in inflammation. This makes them promising candidates for the development of new anti-inflammatory drugs.

In addition to its potential therapeutic applications, Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- has also been explored as a synthetic intermediate in the preparation of other bioactive compounds. Its versatile reactivity allows for the introduction of various functional groups through selective transformations, making it a valuable building block in organic synthesis.

The synthesis of Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic methods using transition metals have shown promise in improving the yield and selectivity of key steps in the synthesis.

In terms of safety and handling, it is important to note that while Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future prospects for Benzene, 1-fluoro-4-[(1Z)-2-nitro-1-propen-1-yl]- are promising. Ongoing research is focused on optimizing its synthesis, exploring its biological activities, and developing new applications in drug discovery and pharmaceuticals. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.